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Compound of Interest

Compound Name: 2-(4-Methylphenyl)acetohydrazide

Cat. No.: B1298582 Get Quote

Molecular Profile of 2-(4-
Methylphenyl)acetohydrazide
2-(4-Methylphenyl)acetohydrazide is a chemical compound with applications in the synthesis

of various heterocyclic systems. This technical guide provides a summary of its core molecular

data.

Quantitative Molecular Data
The fundamental molecular properties of 2-(4-Methylphenyl)acetohydrazide are summarized

in the table below for easy reference.

Property Value

Molecular Formula C₉H₁₂N₂O[1][2]

Molecular Weight 164.21 g/mol [2]

CAS Number 57676-54-7[1]

Synthesis Protocol
A reported method for the synthesis of 2-(4-Methylphenyl)acetohydrazide involves the

reaction of methyl (4-methylphenyl)acetate with hydrazine hydrate.[2]
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Experimental Procedure: To a solution of methyl (4-methylphenyl)acetate (2 g, 12.18 mmol) in

methanol (20 mL), hydrazine hydrate (2 mL) was added. The reaction mixture was stirred at

room temperature for 6 hours. After the completion of the reaction, the methanol was removed

under a vacuum. Water was then added, and the precipitated solid was filtered and dried. The

resulting compound was recrystallized from a methanol:water (2:1) mixture by slow evaporation

to yield single crystals.[2]

Structural and Property Relationships
The following diagram illustrates the logical relationship between the chemical's name, its

structural components, and its resulting molecular formula and weight.
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Caption: Logical relationship of 2-(4-Methylphenyl)acetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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